![molecular formula C8H15NO2 B2401180 [(1S,5R)-5-(Hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol CAS No. 2138540-06-2](/img/structure/B2401180.png)
[(1S,5R)-5-(Hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol
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Overview
Description
This compound, “[(1S,5R)-5-(Hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol”, is a molecule with the formula C8H15NO2. It is related to the family of tropane alkaloids, which are known for their wide array of interesting biological activities .
Synthesis Analysis
The synthesis of this compound and similar structures has attracted attention from many research groups worldwide . Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code:InChI=1S/C8H15NO2/c10-5-7-1-2-8(7,6-11)4-9-3-7/h9-11H,1-6H2/t7-,8+
. This code provides a unique representation of the molecule’s structure. Physical And Chemical Properties Analysis
This compound has a molecular weight of 157.213. Other physical and chemical properties such as melting point, boiling point, and solubility are not specified in the available resources.Scientific Research Applications
Synthesis and Chemical Reactions
- The compound has been utilized in the synthesis of β-lactamase inhibitors, a crucial class of antibiotics. For instance, the reaction of clavulanic acid with NN-dimethylformamide dimethyl acetal leads to the production of related compounds with significant potential as β-lactamase inhibitors (Hunt & Zomaya, 1982).
Enantioselective Synthesis
- The compound plays a role in the enantioselective synthesis of 3-functionalized 2-azabicyclo[2.2.1]heptane derivatives. This process is crucial for developing specific pharmaceuticals that require precise stereochemistry (Vale et al., 2006).
Transformation into Other Compounds
- It is used as a starting material or intermediate for transforming into various biologically significant structures. For example, it can be transformed into cis-3-aminotetrahydrofuran-2-carboxylates, which are valuable in drug design (Leemans et al., 2010).
Synthesis of Chiral Bicyclic Azetidine Derivatives
- The compound has been used in the synthesis of chiral bicyclic azetidine derivatives, highlighting its versatility in creating complex molecular architectures useful in medicinal chemistry (Barrett et al., 2002).
Hydrogenation and Transannulation Processes
- It is involved in hydrogenation and transannulation processes, demonstrating its potential in organic synthesis and chemical transformations (Longobardi et al., 2015).
Stereoselective Synthesis of Bicyclic β-Lactams
- The compound is used in the stereoselective synthesis of bicyclic β-lactams, an important class of compounds in antibiotic drug development (Mollet et al., 2012).
Future Directions
properties
IUPAC Name |
[(1S,5R)-5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c10-5-7-1-2-8(7,6-11)4-9-3-7/h9-11H,1-6H2/t7-,8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXMFEOLLYNVLAQ-OCAPTIKFSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1(CNC2)CO)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@]2([C@]1(CNC2)CO)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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